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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Binapacryl, an obsolete and highly toxic miticide and fungicide. Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and protecting the

environment. Binapacryl is classified as a hazardous waste and its disposal is regulated under

strict federal and state guidelines.[1][2][3][4]

Immediate Safety Precautions
Binapacryl is highly toxic to mammals, fish, and aquatic invertebrates.[5] It can be absorbed

through the skin and by inhalation of its aerosol.[6] A significant hazard is its decomposition into

Dinoseb, a highly toxic substance, through hydrolysis or metabolism.[5][6][7][8]

Personal Protective Equipment (PPE) is mandatory when handling Binapacryl:

Respiratory Protection: A particulate filter respirator appropriate for the airborne

concentration of the substance.[6]

Hand Protection: Chemical-resistant gloves.[6]

Eye Protection: Safety goggles or a face shield.[6]

Skin and Body Protection: Protective clothing to prevent skin contact.[6]

In case of exposure, seek immediate medical attention.[6]
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Hazard and Regulatory Information
Parameter Value / Information Source

Chemical Name
2-sec-butyl-4,6-dinitrophenyl 3-

methylcrotonate
[9]

CAS Number 485-31-4 [10]

UN Number 2779 [5]

UN Hazard Class 6.1 (Toxic) [6]

UN Pack Group III (minor danger) [6][11]

WHO Classification Ib (Highly hazardous) [11]

GHS Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H360 (May damage

fertility or the unborn child),

H410 (Very toxic to aquatic life

with long lasting effects)

[5]

Regulatory Framework (US)

Federal Insecticide, Fungicide,

and Rodenticide Act (FIFRA);

Resource Conservation and

Recovery Act (RCRA)

[1][3][4]

Primary Decomposition

Product
Dinoseb (highly toxic) [6][7][8]

Step-by-Step Disposal Procedure
Due to its hazardous nature and obsolete status, Binapacryl cannot be disposed of through

standard laboratory waste streams.

Step 1: Secure Storage

Store unwanted Binapacryl in its original, tightly sealed container in a well-ventilated, secure

area.[6][12]
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The storage area should be separated from food and feedstuffs.[6]

Ensure the container is clearly labeled as "Hazardous Waste: Binapacryl."

Step 2: Contact Your Institution's Environmental Health and Safety (EHS) Office

Your EHS office is the primary resource for guidance on hazardous waste disposal and will

be familiar with institutional, local, and state regulations.

Provide them with all available information on the Binapacryl, including the quantity and any

available Safety Data Sheets (SDS).

Step 3: Arrange for Professional Disposal

Binapacryl must be disposed of through a licensed hazardous waste disposal facility.[3]

Your EHS office will coordinate the pickup and disposal with a certified vendor.

Do not attempt to treat or dispose of Binapacryl on your own. Chemical treatment with

strong acids or bases will produce the highly toxic Dinoseb.[7]

Step 4: Prepare for Transport

Follow all instructions from your EHS office and the disposal vendor for preparing the waste

for transport.

Keep the Binapacryl in its original container with the label intact.[12]

If the original container is compromised, the EHS office will provide instructions for secure

overpacking.

Step 5: Documentation

Retain all documentation related to the disposal of the hazardous waste, as required by your

institution and regulatory agencies. This is part of the "cradle-to-grave" tracking of hazardous

materials under RCRA.[3]

Prohibited Disposal Methods
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DO NOT pour Binapacryl down the drain, into the toilet, or in any sewer system.[13] This

can contaminate waterways and interfere with wastewater treatment processes.[13]

DO NOT place Binapacryl in the regular trash.

DO NOT incinerate Binapacryl unless conducted in a specialized, high-temperature

hazardous waste incinerator capable of handling such materials and preventing the release

of toxic fumes.[7][9]

DO NOT attempt to decontaminate or reuse empty Binapacryl containers.[12]
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Caption: Workflow for the proper disposal of Binapacryl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1667083?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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